Cas no 2228672-82-8 (1-(1-benzothiophen-2-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(1-benzothiophen-2-yl)-2,2-difluoroethan-1-amine
• CAS No: 2228672-82-8
• MF: C₁₀H₉F₂NS
• MW: 213.24696803093
• CID: 5963645
• PubChem ID: 165850019
• Update Time: 2025-05-24

1-(1-benzothiophen-2-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-2-yl)-2,2-difluoroethan-1-amine
• 2228672-82-8
• EN300-1945288

• Inchi： 1S/C10H9F2NS/c11-10(12)9(13)8-5-6-3-1-2-4-7(6)14-8/h1-5,9-10H,13H2
• InChI Key： YGGSIAGRHMVIFD-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C(F)F)N

Computed Properties

• Exact Mass: 213.04237679g/mol
• Monoisotopic Mass: 213.04237679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(1-benzothiophen-2-yl)-2,2-difluoroethan-1-amine

1-(1-Benzothiophen-2-yl)-2,2-Difluoroethan-1-Amine: A Comprehensive Overview

1-(1-Benzothiophen-2-yl)-2,2-difluoroethan-1-amine, also known by its CAS registry number 2228672-82-8, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its distinctive structure, which combines a benzothiophene moiety with a difluoroethylamine group. The benzothiophene ring system, a heterocyclic aromatic compound, is known for its stability and versatility in various chemical reactions. The presence of the difluoro group introduces additional electronic properties, making this compound a promising candidate for diverse applications.

Recent studies have highlighted the potential of 1-(1-benzothiophen-2-yl)-2,2-difluoroethan-1-amine in drug discovery and development. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, particularly in the context of metalloproteases. These enzymes play critical roles in various biological processes, including cell proliferation and apoptosis. By inhibiting these enzymes, the compound shows potential in treating conditions such as cancer and inflammatory diseases. The fluorine atoms in the molecule contribute to its lipophilicity, enhancing its bioavailability and making it an attractive option for therapeutic agents.

The synthesis of CAS 2228672-82-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiophene ring through sulfur-mediated cyclization and subsequent fluorination to introduce the difluoro group. These steps are optimized to ensure high yields and purity, which are essential for further pharmacological studies.

In terms of pharmacokinetics, 1-(1-benzothiophen-2-yl)-difluoroethanamine exhibits favorable properties that make it suitable for systemic administration. Studies have shown that it has moderate solubility in aqueous solutions and excellent permeability across biological membranes. These characteristics are crucial for ensuring effective distribution within the body and achieving therapeutic concentrations at target sites.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have investigated its ability to serve as a carrier for anticancer drugs, leveraging its ability to bind to specific receptors on cancer cells. This approach not only enhances the efficacy of the drugs but also reduces systemic toxicity, making it a promising strategy for personalized medicine.

Furthermore, computational studies using advanced molecular modeling techniques have provided insights into the interaction of CAS 2228672-8₂₈ with various biological targets. These studies have revealed that the compound has a high binding affinity for certain G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. This finding opens new avenues for exploring its potential as a modulator of these receptors in treating neurological disorders such as anxiety and depression.

In conclusion, 1-(1-benzothiophen-₂-yldifluoroethanamine represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, coupled with favorable pharmacokinetic properties and versatile applications, positions it as a valuable tool in modern medicine. As research continues to uncover its full potential, this compound is poised to make a substantial impact on both academic and industrial sectors.